Cas no 368211-43-2 (5-(Naphthalen-1-yl)-1H-pyrrole-2-carboxylic acid)
5-(Naphthalen-1-yl)-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(Naphthalen-1-yl)-1H-pyrrole-2-carboxylic acid
- SB63932
- D80438
- 5-naphthalen-1-yl-1H-pyrrole-2-carboxylic acid
- SCHEMBL6336468
- 5-(Naphthalen-1-yl)-1H-pyrrole-2-carboxylicacid
- CS-0187072
- AKOS037649140
- BS-16687
- 368211-43-2
-
- Inchi: 1S/C15H11NO2/c17-15(18)14-9-8-13(16-14)12-7-3-5-10-4-1-2-6-11(10)12/h1-9,16H,(H,17,18)
- InChI Key: UEBMJNRDEGKPGS-UHFFFAOYSA-N
- SMILES: OC(C1=CC=C(C2=CC=CC3C=CC=CC2=3)N1)=O
Computed Properties
- Exact Mass: 237.078978594g/mol
- Monoisotopic Mass: 237.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 318
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 53.1
5-(Naphthalen-1-yl)-1H-pyrrole-2-carboxylic acid Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Sealed in dry,2-8°C(BD00790826)
5-(Naphthalen-1-yl)-1H-pyrrole-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZD647-100mg |
5-(Naphthalen-1-yl)-1H-pyrrole-2-carboxylic acid |
368211-43-2 | 97% | 100mg |
1250CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZD647-250mg |
5-(Naphthalen-1-yl)-1H-pyrrole-2-carboxylic acid |
368211-43-2 | 97% | 250mg |
2901CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZD647-50mg |
5-(Naphthalen-1-yl)-1H-pyrrole-2-carboxylic acid |
368211-43-2 | 97% | 50mg |
726.0CNY | 2021-07-15 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | N901542-250mg |
5-(Naphthalen-1-yl)-1H-pyrrole-2-carboxylic acid |
368211-43-2 | 97% | 250mg |
2,696.40 | 2021-05-17 | |
| Chemenu | CM472649-250mg |
5-(Naphthalen-1-yl)-1H-pyrrole-2-carboxylic acid |
368211-43-2 | 95%+ | 250mg |
$*** | 2023-03-29 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | N99920-100mg |
5-(Naphthalen-1-yl)-1H-pyrrole-2-carboxylic acid |
368211-43-2 | 97% | 100mg |
¥974.0 | 2024-07-19 | |
| Aaron | AR01FUPL-100mg |
5-(Naphthalen-1-yl)-1H-pyrrole-2-carboxylic acid |
368211-43-2 | 97% | 100mg |
$281.00 | 2025-02-11 | |
| 1PlusChem | 1P01FUH9-100mg |
5-(Naphthalen-1-yl)-1H-pyrrole-2-carboxylic acid |
368211-43-2 | 97% | 100mg |
$225.00 | 2024-05-04 | |
| A2B Chem LLC | AY18157-100mg |
5-(Naphthalen-1-yl)-1H-pyrrole-2-carboxylic acid |
368211-43-2 | 97% | 100mg |
$249.00 | 2024-04-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1257742-100mg |
5-(Naphthalen-1-yl)-1H-pyrrole-2-carboxylic acid |
368211-43-2 | 97% | 100mg |
¥979.00 | 2024-05-16 |
5-(Naphthalen-1-yl)-1H-pyrrole-2-carboxylic acid Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on 5-(Naphthalen-1-yl)-1H-pyrrole-2-carboxylic acid
Introduction to 5-(Naphthalen-1-yl)-1H-pyrrole-2-carboxylic acid (CAS No. 368211-43-2)
5-(Naphthalen-1-yl)-1H-pyrrole-2-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 368211-43-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic derivative has garnered attention due to its unique structural properties and potential applications in drug discovery. The compound features a naphthalen-1-yl moiety linked to a pyrrole ring, which is further functionalized with a carboxylic acid group at the 2-position of the pyrrole ring. Such a structural configuration makes it an intriguing candidate for further chemical modifications and biological evaluations.
The naphthalen-1-yl substituent contributes to the compound's hydrophobicity and aromaticity, while the pyrrole core is known for its presence in various biologically active molecules, including vitamins and natural products. The carboxylic acid functionality provides opportunities for further derivatization, such as esterification or amidation, which can tailor the compound's solubility, bioavailability, and pharmacokinetic properties. These features make 5-(Naphthalen-1-yl)-1H-pyrrole-2-carboxylic acid a versatile scaffold for developing novel therapeutic agents.
In recent years, there has been growing interest in exploring the pharmacological potential of pyrrole derivatives due to their diverse biological activities. Studies have shown that pyrrole-based compounds can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a naphthalen-1-yl group into the pyrrole framework may enhance these activities by improving molecular stability and binding affinity to biological targets. For instance, research has indicated that naphthalene derivatives can modulate enzyme activity and interact with protein receptors, making them valuable in drug design.
One of the most compelling aspects of 5-(Naphthalen-1-yl)-1H-pyrrole-2-carboxylic acid is its potential as a building block for more complex molecules. Medicinal chemists often use such scaffolds to develop lead compounds through structure-based drug design or fragment-based approaches. The presence of both aromatic and heterocyclic components in this compound allows for multiple points of modification, enabling researchers to fine-tune its pharmacological profile. This flexibility is particularly important in the early stages of drug discovery, where identifying promising candidates requires extensive chemical exploration.
Recent advancements in computational chemistry have also enhanced the study of 5-(Naphthalen-1-yl)-1H-pyrrole-2-carboxylic acid. Molecular modeling techniques can predict how this compound might interact with biological targets at the atomic level, providing insights into its potential therapeutic effects. These simulations help researchers prioritize which derivatives to synthesize and test experimentally, saving time and resources in the drug development process. Additionally, high-throughput screening methods have been employed to rapidly assess the biological activity of various analogs of this compound, further accelerating the discovery pipeline.
The synthesis of 5-(Naphthalen-1-yl)-1H-pyrrole-2-carboxylic acid involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include palladium-catalyzed cross-coupling reactions between naphthalene derivatives and pyrrole carboxylic acids, followed by functional group transformations to introduce the desired modifications. Advances in synthetic methodologies have made it possible to produce this compound efficiently on both laboratory and industrial scales, facilitating its use in research and development programs.
From a regulatory perspective, 5-(Naphthalen-1-yl)-1H-pyrrole-2-carboxylic acid (CAS No. 368211-43-2) is subject to standard chemical safety guidelines to ensure proper handling and disposal. While it is not classified as a hazardous substance under current regulations, its use in pharmaceutical research necessitates adherence to good laboratory practices (GLP) to maintain consistency and reproducibility in experimental results. Researchers working with this compound should also consider its potential interactions with other reagents and solvents used in their studies.
The future prospects for 5-(Naphthalen-1-yl)-1H-pyrrole-2-carboxylic acid are promising, given its structural versatility and biological relevance. Ongoing research aims to explore new synthetic pathways that could improve its accessibility for drug development purposes. Additionally, collaborations between academic institutions and pharmaceutical companies may lead to innovative applications of this compound in treating various diseases. As our understanding of molecular interactions continues to evolve, so too will the potential uses of this remarkable heterocyclic derivative.
368211-43-2 (5-(Naphthalen-1-yl)-1H-pyrrole-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)